1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine

• IUPAC Name: 1-(4-ethylphenyl)-4-(4-fluoro-2-methoxyphenyl)sulfonylpiperazine
• InChI: InChI=1S/C19H23FN2O3S/c1-3-15-4-7-17(8-5-15)21-10-12-22(13-11-21)26(23,24)19-9-6-16(20)14-18(19)25-2/h4-9,14H,3,10-13H2,1-2H3
• InChI Key: YSXGHJAYKLIVBB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)F)OC
• Molecular Formula: C19H23FN2O3S
• Molecular Weight: 378.5 g/mol

Description

1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine involves the inhibition of various enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. The compound binds to the active site of these enzymes and prevents their normal functioning. This leads to the accumulation of certain metabolites which can have therapeutic effects.
Biochemical and Physiological Effects
1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been found to have various biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. It has also been found to have potential applications in the treatment of Alzheimer's disease, glaucoma, and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine in lab experiments are its ease of synthesis, low toxicity, and potential applications in the development of new drugs. However, its limitations include its poor solubility in water and its limited stability under certain conditions.

Future Directions

There are several future directions for the study of 1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine. These include the development of new drugs based on its inhibitory effects on various enzymes, the study of its potential applications in the treatment of various diseases, and the investigation of its pharmacokinetics and pharmacodynamics. Further studies are needed to fully understand the potential of this compound in scientific research.
Conclusion
In conclusion, 1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine is a chemical compound that has potential applications in scientific research. Its inhibitory effects on various enzymes make it a promising candidate for the development of new drugs. Further studies are needed to fully understand its potential and limitations.

Synthesis Methods

The synthesis of 1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine involves the reaction of 4-ethylphenylpiperazine with 4-fluoro-2-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction takes place under mild conditions and yields the desired product in good yield.

Scientific Research Applications

1-(4-ethylphenyl)-4-[(4-fluoro-2-methoxyphenyl)sulfonyl]piperazine has been extensively studied for its potential applications in scientific research. It has been found to have inhibitory effects on various enzymes such as carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. These enzymes play important roles in various physiological processes and their inhibition can lead to the development of new drugs for the treatment of various diseases.